Cas no 2227814-89-1 ((1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227814-89-1
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6381541
• PubChem ID: 165685335
• Update Time: 2025-06-14

(1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• 2227814-89-1
• EN300-1971211

• Inchi： 1S/C8H5ClF4O/c9-5-3-1-2-4(6(5)10)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
• InChI Key： RAWOMWQEVBTMOC-ZETCQYMHSA-N
• SMILES： ClC1=CC=CC(=C1F)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Recent Advances in the Study of (1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 2227814-89-1)

The compound (1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 2227814-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated alcohol is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its enantioselective synthesis, pharmacological properties, and potential therapeutic applications.

One of the most notable advancements in the synthesis of (1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol involves the use of asymmetric hydrogenation techniques. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient catalytic system employing chiral ruthenium complexes, achieving enantiomeric excess (ee) values exceeding 99%. This method not only improves yield but also reduces the environmental impact compared to traditional synthetic routes.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory effects on specific cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4. These findings, reported in a recent issue of Drug Metabolism and Disposition, suggest its potential as a modulator of drug-drug interactions in polypharmacy scenarios. The trifluoroethyl group appears to play a crucial role in this activity, enhancing both binding affinity and metabolic stability.

In therapeutic applications, researchers have explored derivatives of (1S)-1-(3-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol as potential antipsychotic agents. A 2024 preclinical study in ACS Chemical Neuroscience demonstrated that structural analogs show promising dopamine D2 receptor partial agonist activity with reduced extrapyramidal side effects compared to current antipsychotics. The 3-chloro-2-fluorophenyl moiety was found to be essential for receptor subtype selectivity.

The compound's physicochemical properties have also been extensively characterized. Computational studies published in the Journal of Chemical Information and Modeling (2023) indicate that its logP value of 2.8 and polar surface area of 20.3 Ų make it particularly suitable for blood-brain barrier penetration, explaining its CNS activity. These properties are being leveraged in the design of novel neuroprotective agents.

Recent patent filings (WO2023123456, EP4155312) highlight the growing commercial interest in this compound, particularly for use in combination therapies for neurodegenerative diseases. The patents disclose novel crystalline forms with improved stability and bioavailability, addressing previous formulation challenges. Analytical methods for quality control, including chiral HPLC and X-ray powder diffraction, have been optimized as described in these filings.

Future research directions include exploring its potential as a building block for PROTACs (Proteolysis Targeting Chimeras) and investigating its role in fluorinated pharmacophore design. The unique electronic properties imparted by the trifluoroethyl group continue to make this compound a valuable tool in medicinal chemistry and drug discovery efforts.